![molecular formula C11H16N2O3 B2817866 N-(3-cyclopropyl-3-hydroxypropyl)-5-methylisoxazole-3-carboxamide CAS No. 1396676-15-5](/img/structure/B2817866.png)
N-(3-cyclopropyl-3-hydroxypropyl)-5-methylisoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-cyclopropyl-3-hydroxypropyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Isoxazole Derivatives as Immunosuppressive Agents
Isoxazole derivatives, such as leflunomide and its metabolites, have been studied for their immunosuppressive properties. These compounds, including A77-1726 and HR325, show potent inhibitory effects on dihydroorotate dehydrogenase, an enzyme critical for pyrimidine synthesis, which is essential for immune cell function. This inhibition suggests potential applications in disease-modifying antirheumatic drugs and transplantation immunosuppression W. Knecht & M. Löffler, 1998.
Synthesis and Chemical Properties
The synthesis and characterization of 3-methylisoxazole-5-carboxamides and their derivatives highlight the chemical versatility of isoxazole compounds. These syntheses demonstrate the potential of isoxazole derivatives in creating a wide range of chemical entities, which could be useful in developing new pharmaceuticals, agrochemicals, and materials M. Martins et al., 2002.
Anticonvulsant Activity
Isoxazole derivatives have been evaluated for their anticonvulsant activity in animal models. The structural analysis correlated to their activity suggests that these compounds could be optimized for the treatment of epilepsy and related neurological conditions P. Jackson et al., 2012.
Herbicidal Activity
The design and synthesis of N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides, based on combining pharmacophores from known herbicides, demonstrated significant herbicidal activity against certain weed species. This suggests potential applications in agriculture for isoxazole derivatives as new herbicide candidates Xinlin Sun et al., 2020.
Cardioprotective Agents
Isoxazole derivatives have been discovered as a new class of malonyl-CoA decarboxylase inhibitors, showing promise as cardioprotective agents. These compounds could potentially be used in treating ischemic heart diseases, demonstrating the potential therapeutic applications of isoxazole derivatives in cardiovascular diseases Jie Cheng et al., 2006.
Properties
IUPAC Name |
N-(3-cyclopropyl-3-hydroxypropyl)-5-methyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3/c1-7-6-9(13-16-7)11(15)12-5-4-10(14)8-2-3-8/h6,8,10,14H,2-5H2,1H3,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPMXSYPHTQAEBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NCCC(C2CC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.